Cas no 62221-27-6 (1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-)
62221-27-6 structure
Product Name:1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-
CAS No:62221-27-6
MF:C12H28N2O6
MW:296.360524177551
CID:453855
PubChem ID:23467815
Update Time:2025-04-19
1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-
- 3-[3-[bis(2,3-dihydroxypropyl)amino]propylamino]propane-1,2-diol
- 3,3'-({3-[(2,3-Dihydroxypropyl)amino]propyl}azanediyl)di(propane-1,2-diol)
- N,N,N'-Tri-(2,3-dihydroxypropyl)trimethylenediamine
- LFWKIPPAQBRNEJ-UHFFFAOYSA-N
- 62221-27-6
- SCHEMBL11392526
- DTXSID50634435
-
- Inchi: 1S/C12H28N2O6/c15-7-10(18)4-13-2-1-3-14(5-11(19)8-16)6-12(20)9-17/h10-13,15-20H,1-9H2
- InChI Key: LFWKIPPAQBRNEJ-UHFFFAOYSA-N
- SMILES: OC(CO)CN(CC(CO)O)CCCNCC(CO)O
Computed Properties
- Exact Mass: 296.19484
- Monoisotopic Mass: 296.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 137Ų
Experimental Properties
- PSA: 136.65
1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
62221-27-6 (1,2-Propanediol, 3,3'-[[3-[(2,3-dihydroxypropyl)amino]propyl]imino]bis-) Related Products
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